![molecular formula C11H15Cl2N3 B2551758 [2-(1H-imidazol-1-ylmethyl)phenyl]methanamine dihydrochloride CAS No. 1052531-24-4](/img/structure/B2551758.png)
[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine dihydrochloride
Description
“[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine dihydrochloride” is a chemical compound with the CAS Number: 1052531-24-4 . It has a molecular weight of 260.17 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H13N3.2ClH/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14;;/h1-6,9H,7-8,12H2;2*1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine dihydrochloride” is a solid compound . It has a molecular weight of 260.17 . The compound’s InChI code is1S/C11H13N3.2ClH/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14;;/h1-6,9H,7-8,12H2;2*1H .
Scientific Research Applications
These findings highlight the potential of TIBM-based MOFs for CO2 capture and separation in energy and environmental applications.
TXA2 Synthetase Inhibition
The compound’s structure suggests potential pharmacological applications. While specific studies on this compound are limited, related derivatives have been investigated. For instance, OKY-046, a TXA2 synthetase inhibitor, showed significant inhibition of arachidonate-induced arterial contraction . Further research could explore similar effects for our compound.
Synthetic Chemistry and Drug Design
The compound’s imidazole moiety makes it interesting for synthetic chemistry. Researchers have developed versatile methods for synthesizing imidazoles, including the formation of C–N bonds. For example, a general method involving aromatic aldehydes and o-phenylenediamine led to the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone . This compound could serve as a building block for drug design.
N-Heterocyclic Carbene (NHC) Ligands
Imidazoles play a crucial role in N-heterocyclic carbene (NHC) chemistry. NHCs serve as ligands and organocatalysts in organic synthesis. Recent work demonstrated a NHC-catalyzed protocol for synthesizing 1,2,4-trisubstituted imidazoles from acetophenones and benzylic amines . Our compound could be explored in similar catalytic reactions.
properties
IUPAC Name |
[2-(imidazol-1-ylmethyl)phenyl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.2ClH/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14;;/h1-6,9H,7-8,12H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBALDMYJXVGYJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)CN2C=CN=C2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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